Cas no 1004256-74-9 (1-[(3-fluorophenyl)methyl]-N-[2-(methylsulfanyl)phenyl]-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: 1-[(3-fluorophenyl)methyl]-N-[2-(methylsulfanyl)phenyl]-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 1004256-74-9
• MF: C₂₀H₁₇FN₂O₂S
• MW: 368.424587011337
• CID: 5470920
• Update Time: 2025-10-30

1-[(3-fluorophenyl)methyl]-N-[2-(methylsulfanyl)phenyl]-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(3-fluorophenyl)methyl]-N-(2-methylsulfanylphenyl)-6-oxopyridine-3-carboxamide
• 1-[(3-fluorophenyl)methyl]-N-[2-(methylsulfanyl)phenyl]-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H17FN2O2S/c1-26-18-8-3-2-7-17(18)22-20(25)15-9-10-19(24)23(13-15)12-14-5-4-6-16(21)11-14/h2-11,13H,12H2,1H3,(H,22,25)
• InChI Key： RRIZPUACTLMKAS-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC(F)=C2)C(=O)C=CC=1C(NC1=CC=CC=C1SC)=O

Additional information on 1-[(3-fluorophenyl)methyl]-N-[2-(methylsulfanyl)phenyl]-6-oxo-1,6-dihydropyridine-3-carboxamide

Professional Introduction to 1-[(3-fluorophenyl)methyl]-N-[2-(methylsulfanyl)phenyl]-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 1004256-74-9)

1-[(3-fluorophenyl)methyl]-N-[2-(methylsulfanyl)phenyl]-6-oxo-1,6-dihydropyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1004256-74-9, belongs to the dihydropyridine class, which is well-known for its applications in medicinal chemistry, particularly in the development of cardiovascular drugs and other therapeutic agents.

The molecular structure of this compound features a central dihydropyridine core, which is a key pharmacophore responsible for its biological activity. The presence of a 3-fluorophenyl group at the C1 position and a 2-(methylsulfanyl)phenyl group at the N position introduces specific electronic and steric effects that modulate its interactions with biological targets. These modifications have been strategically designed to enhance binding affinity and selectivity, making this compound a promising candidate for further pharmacological investigation.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of a 3-fluorophenyl moiety into the molecular framework of 1-[(3-fluorophenyl)methyl]-N-[2-(methylsulfanyl)phenyl]-6-oxo-1,6-dihydropyridine-3-carboxamide is particularly noteworthy, as fluorine atoms can significantly influence the compound's pharmacokinetic profile. This has led to extensive research into understanding how fluorine substitution affects drug efficacy and safety.

The N-terminal amide group in this compound plays a crucial role in its interactions with biological targets. The amide bond is known for its ability to form hydrogen bonds, which can enhance the binding affinity of the molecule to its intended target. Additionally, the presence of a methylsulfanyl group at the C2 position of the phenyl ring introduces a polar moiety that can further modulate the compound's solubility and bioavailability. These features make 1-[(3-fluorophenyl)methyl]-N-[2-(methylsulfanyl)phenyl]-6-oxo-1,6-dihydropyridine-3-carboxamide an attractive scaffold for drug discovery efforts.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting costly experimental trials. Molecular modeling studies have been instrumental in understanding how structural modifications affect the binding affinity and selectivity of dihydropyridine derivatives. In particular, virtual screening techniques have been used to identify potential lead compounds for further optimization. The structural features of 1-[(3-fluorophenyl)methyl]-N-[2-(methylsulfanyl)phenyl]-6-oxo-1,6-dihydropyridine-3-carboxamide make it an excellent candidate for such computational studies.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of fluorinated aromatic rings typically requires specialized synthetic methodologies to achieve regioselective substitution. Researchers have developed novel catalytic systems that facilitate the introduction of fluorine atoms into aromatic rings while minimizing side reactions. These advancements have made it possible to synthesize complex fluorinated dihydropyridines more efficiently than ever before.

The pharmacological properties of 1-[(3-fluorophenyl)methyl]-N-[2-(methylsulfanyl)phenyl]-6-oxo-1,6-dihydropyridine-3-carboxamide have been extensively studied in vitro and in vivo. Initial studies have shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in cardiovascular diseases. The combination of structural features such as the dihydropyridine core, fluorine substitution, and methylsulfanyl group makes it a versatile scaffold for developing new therapeutic agents.

In conclusion, 1-[(3-fluorophenyl)methyl]-N-[2-(methylsulfanyl)phenyl]-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 1004256-74-9) is a structurally complex and functionally interesting compound with significant potential in pharmaceutical research. Its unique combination of fluorinated aromatic groups and polar functional moieties makes it an excellent candidate for further development as a therapeutic agent. As computational chemistry and synthetic methodologies continue to advance, compounds like this one will play an increasingly important role in drug discovery efforts worldwide.